Cas no 17804-49-8 (procion red mx-5B)

• Product Name: procion red mx-5B
• CAS No: 17804-49-8
• MF: C₁₉H₁₀Cl₂N₆Na₂O₇S₂
• MW: 615.334240436554
• CID: 50887
• PubChem ID: 28781
• Update Time: 2025-10-30

procion red mx-5B Chemical and Physical Properties

Names and Identifiers

• procion red mx-5B
• Reactive red 2
• brilliantred5skh
• C.I.ReactiveRed2
• cervenreaktivni2
• Conreact Red B
• Ostazin Red S-5B
• Reactive Red M5B
• REACTIVEREDNO2
• Triacion Red C-5B
• 2,7-Naphthalenedisulfonicacid, 5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-(phenylazo)-,disodium salt (9CI)
• 2,7-Naphthalenedisulfonic acid,5-[(4,6-dichloro-s-triazin-2-yl)amino]-4-hydroxy-3-(phenylazo)-, disodium salt(7CI,8CI)
• 5-(4,6-Dichloro-s-triazinyl-2-amino)-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonicacid disodium salt
• Basilen Red M 5B
• Brilliant Red X 3B
• C.I. 18200
• Chemictive Brilliant Red 5B
• Helaktyn Red F5B
• Intracron Red C 5B
• Mikacion Brilliant Red 5BS
• Orbaktiv Brilliant Red M5B
• Ostazin Brilliant Red S 5B
• Ostazin Red S 5B
• Procion Brilliant Red 5B
• Procion Brilliant Red 5BS
• Procion Brilliant Red M 5B
• Procion Brilliant Red MX5B
• Procion Red 5CX
• Procion Red 5MX
• Procion Red M 5B
• Procion Red MX 5B
• Reactive Bright Red X 3B
• Reactive Brilliant Red
• Reactive Brilliant Red(Chinese)
• Reactive Brilliant Red 5SKh
• Reactive Brilliant Red X 3B
• Reactive Red 5SKh
• Reactive Red B 5A
• Reactive Red X3B
• Reactofix Brilliant Red M 5B
• Red M 5B
• Brilliant Red 5SKh
• C.I. Reactive Red 2
• ReactiveRed 2
• Reactive Red M 5B
• Disodium 5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulphonate
• 2,7-Naphthalenedisulfonic acid, 5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-(phenylazo)-, sodium salt
• 2,7-Naphthalenedisulfonic acid, 5-((4,6-dichloro-s-triazin-2-yl)amino)-4-hydroxy-3-(phenylazo)-, disodium salt
• SCHEMBL6808069
• disodium 5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(E)-phenyldiazenyl]naphthalene-2,7-disulfonate
• disodium;(3Z)-5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-oxo-3-(phenylhydrazinylidene)naphthalene-2,7-disulfonate
• disodium;5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-phenyldiazenylnaphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid, 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-(2-phenyldiazenyl)-, sodium salt (1:?)
• 106740-69-6
• Disodium 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulphonate
• 5-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid, disodium salt
• 17804-49-8
• Procion(R) Red MX-5B, Dye content 40 %
• 5-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid, sodium salt
• 12226-03-8
• 2,7-Naphthalenedisulfonic acid, 4-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-5-hydroxy-6-(phenylazo)-, disodium salt
• NS00085759
• DTXSID10889666
• MFCD00067094
• 2,7-Naphthalenedisulfonic acid, 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-(phenylazo)-, disodium salt
• Cerven reaktivni 2 [Czech]
• Reactive Red 2
• SCHEMBL3654363
• W-110468
• 2,7-Naphthalenedisulfonic acid, 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-(phenylazo)-, sodium salt
• EINECS 241-776-2
• Cerven reaktivni 2
• CHEBI:53726
• Epitope ID:116222
• Disodium 5-[(4,6-dichloro-1,3,5-triazin-2(1H)-ylidene)amino]-4-oxo-3-(2-phenylhydrazinylidene)-3,4-dihydronaphthalene-2,7-disulfonate
• AKOS024319587
• 2,7-Naphthalenedisulfonic acid,5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-(phenylazo)-,disodium salt
• DTXSID70924123
• REACTIVERED2
• Procion Brilliant Red MX 5B
• 2,7-Naphthalenedisulfonic acid, 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-(2-phenyldiazenyl)-, sodium salt (1:2)
• GLNYHOSOIRWXSB-DLYXPJDHSA-L

• Inchi： 1S/C19H12Cl2N6O7S2.2Na/c20-17-23-18(21)25-19(24-17)22-12-8-11(35(29,30)31)6-9-7-13(36(32,33)34)15(16(28)14(9)12)27-26-10-4-2-1-3-5-10;;/h1-8,28H,(H,29,30,31)(H,32,33,34)(H,22,23,24,25);;/q;2*+1/p-2/b27-26+;;
• InChI Key： XWZDJOJCYUSIEY-YOYNBWDYSA-L
• SMILES： ClC1N=C(N=C(N=1)NC1=CC(=CC2=CC(=C(C(=C21)O)/N=N/C1C=CC=CC=1)S(=O)(=O)[O-])S(=O)(=O)[O-])Cl.[Na+].[Na+]

Computed Properties

• Exact Mass: 613.92200
• Monoisotopic Mass: 613.922483
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 1080
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 223

Experimental Properties

• Color/Form: Jujube powder
• Density: 1.88
• Melting Point: >300 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 226.81000
• LogP: 6.23900
• Solubility: In watersolubility (20℃) by 80g/L,(50℃) by 110g/L.The aqueous solution is bluish red,plus 1mol/

procion red mx-5B Security Information

• Hazard Category Code： 36-42/43
• Safety Instruction： 22-26-36/37-45
• RTECS：QJ6416000
• Hazardous Material Identification：
• Risk Phrases：R36; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on procion red mx-5B

Procion Red MX-5B (CAS No. 17804-49-8): A Comprehensive Guide to Its Properties and Applications

Procion Red MX-5B (CAS No. 17804-49-8) is a highly versatile and widely used reactive dye in the textile industry. Known for its vibrant red hue and excellent colorfastness, this dye is a staple in fabric coloration processes. Its reactive dye properties allow it to form covalent bonds with cellulose fibers, ensuring long-lasting and vibrant results. The CAS No. 17804-49-8 is a unique identifier that helps researchers and manufacturers accurately reference this compound in scientific and industrial contexts.

In recent years, the demand for eco-friendly dyes has surged, driven by increasing consumer awareness of sustainable textiles. Procion Red MX-5B has garnered attention due to its compatibility with low-impact dyeing techniques, which reduce water and energy consumption. This aligns with the growing trend of green chemistry in the textile sector. Additionally, its high fixation rate minimizes dye runoff, addressing concerns about water pollution—a hot topic in environmental discussions.

The textile dyeing process involving Procion Red MX-5B is highly efficient, thanks to its cold dyeing properties. Unlike traditional dyes that require high temperatures, this reactive dye can achieve optimal results at lower temperatures, reducing energy costs. This feature is particularly appealing to manufacturers aiming to adopt energy-efficient practices. Furthermore, its excellent wash-fastness ensures that fabrics retain their color even after repeated laundering, meeting the demands of durable apparel.

Another notable application of Procion Red MX-5B is in the craft and hobby industry. Artists and DIY enthusiasts favor this dye for its bright, consistent coloration and ease of use. Whether for tie-dye projects or fabric painting, its versatility makes it a popular choice. The CAS No. 17804-49-8 ensures that users can confidently identify and purchase the correct product for their creative endeavors.

From a technical standpoint, Procion Red MX-5B exhibits high solubility in water, which simplifies the dyeing process. Its compatibility with various auxiliaries allows for customization, catering to specific textile requirements. Researchers are also exploring its potential in biomedical applications, such as staining agents for diagnostic purposes, though this remains an emerging field of study.

In conclusion, Procion Red MX-5B (CAS No. 17804-49-8) is a multifunctional dye with significant industrial and creative applications. Its alignment with sustainability trends and energy-efficient practices positions it as a forward-thinking choice for modern dyeing needs. Whether in textile manufacturing or artistic projects, this dye continues to prove its value as a reliable and vibrant coloring agent.